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Compound of Interest

Compound Name: 2-Methyl-3-oxopropanoic acid

Cat. No.: B1201916

For Immediate Reference: Key Safety and Disposal Information

Proper management of chemical waste is paramount for laboratory safety and environmental
protection. This document provides a detailed protocol for the safe disposal of 2-Methyl-3-
oxopropanoic acid (CAS Number: 6236-08-4). Researchers, scientists, and professionals in
drug development should adhere to these guidelines to minimize risks and ensure compliance
with regulations.

Disclaimer: As of the date of this document, a comprehensive Safety Data Sheet (SDS) for 2-
Methyl-3-oxopropanoic acid is not readily available. The following guidance is based on the
safety profiles of structurally similar compounds, such as Methyl 2,2-dimethyl-3-oxopropanoate
and Methyl hydrogen malonate. It is imperative to handle 2-Methyl-3-oxopropanoic acid with
caution and to consult with your institution's Environmental Health and Safety (EHS)
department for site-specific disposal protocols.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 2-Methyl-3-
oxopropanoic acid. This information is critical for a comprehensive understanding of the
substance and for making informed decisions regarding its handling and disposal.
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Property Value Source

Molecular Formula C4H603 LookChem[1]
Molecular Weight 102.09 g/mol LookChem([1]
Appearance Solid PubChem|[2]
Melting Point 165-166 °C LookChem([1]
Boiling Point 216.5 °C at 760 mmHg LookChem([1]
Flash Point 99 °C LookChem[1]
Density 1.175 g/cm3 LookChem[1]

Hazard Assessment and Personal Protective Equipment
(PPE)

Based on data from related oxopropanoic acid derivatives, 2-Methyl-3-oxopropanoic acid
should be treated as a hazardous substance. The primary anticipated hazards include:

o Skin Irritation: May cause skin irritation upon contact.[3][4]

o Serious Eye Irritation: Poses a risk of serious eye damage.[3][4]

o Respiratory Irritation: Inhalation of dust or vapors may irritate the respiratory system.[3][4]
Mandatory Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[3]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[3]

o Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[3]

» Respiratory Protection: If handling fine powders or in a poorly ventilated area, use a NIOSH-
approved respirator.[4]
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Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of 2-Methyl-3-oxopropanoic
acid.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect un-contaminated solid 2-Methyl-3-oxopropanoic acid in a clearly labeled, sealed
container.

o The container should be made of a material compatible with the acid.

o Label the container as "Hazardous Waste: 2-Methyl-3-oxopropanoic acid, CAS 6236-08-
4",

e Contaminated Materials:

o Any materials (e.g., filter paper, absorbent pads, disposable labware) contaminated with 2-
Methyl-3-oxopropanoic acid should be collected in a separate, sealed, and clearly
labeled hazardous waste container.

¢ Liquid Solutions:

o Agueous or solvent-based solutions of 2-Methyl-3-oxopropanoic acid should be
collected in a labeled, sealed, and appropriate liquid waste container. Do not mix with
incompatible waste streams.

2. Spill Management:
In the event of a spill, follow these procedures:
o Evacuation: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

o Ventilation: Ensure the area is well-ventilated.
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o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the substance.[3]

o Collection: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.[3]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent,
and collect the cleaning materials as hazardous waste.

3. Final Disposal:

o Professional Disposal: All waste containing 2-Methyl-3-oxopropanoic acid must be
disposed of through a licensed hazardous waste disposal company.[3]

» Regulatory Compliance: Disposal must be conducted in strict accordance with all local, state,
and federal regulations.[4]

e Do NOT:
o Dispose of 2-Methyl-3-oxopropanoic acid down the drain.[3]
o Mix with incompatible chemicals, especially strong oxidizing agents.[4]
o Dispose of in regular trash.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methyl-3-oxopropanoic acid.
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Caption: Disposal workflow for 2-Methyl-3-oxopropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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